Magnesium, 3-butenylchloro-
Overview
Description
Magnesium, 3-butenylchloro- is a chemical compound that is commonly used in scientific research. It is a derivative of magnesium, which is an essential mineral that plays a crucial role in various biochemical and physiological processes in the human body. Magnesium, 3-butenylchloro- is synthesized using a specific method and has various scientific research applications.
Scientific Research Applications
Magnesium, 3-butenylchloro- has various scientific research applications. It is commonly used as a reagent in organic synthesis, particularly in the synthesis of natural products. It is also used as a catalyst in various chemical reactions. Additionally, it is used in the preparation of magnesium complexes, which are used in various fields, including materials science, biochemistry, and medicinal chemistry.
Mechanism of Action
The mechanism of action of magnesium, 3-butenylchloro- is not well understood. However, it is known to act as a Lewis acid, which means that it can accept a pair of electrons from a donor molecule. This property allows it to act as a catalyst in various chemical reactions.
Biochemical and Physiological Effects:
Magnesium, 3-butenylchloro- has not been extensively studied for its biochemical and physiological effects. However, magnesium, which is the parent compound, is known to play a crucial role in various biochemical and physiological processes in the human body. Magnesium is involved in muscle and nerve function, blood glucose control, and blood pressure regulation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using magnesium, 3-butenylchloro- in lab experiments is its high reactivity. It can act as a catalyst in various chemical reactions, which makes it a valuable reagent in organic synthesis. However, one of the limitations of using magnesium, 3-butenylchloro- is its sensitivity to air and moisture. It must be stored and handled under anhydrous conditions to prevent degradation.
Future Directions
There are several future directions for the use of magnesium, 3-butenylchloro- in scientific research. One potential direction is the use of magnesium, 3-butenylchloro- in the synthesis of new natural products. Additionally, it could be used in the preparation of new magnesium complexes for use in materials science and medicinal chemistry. Further studies could also be conducted to investigate the biochemical and physiological effects of magnesium, 3-butenylchloro-.
Conclusion:
In conclusion, magnesium, 3-butenylchloro- is a valuable reagent in scientific research. It is synthesized using a Grignard reagent reaction and has various scientific research applications. Although its mechanism of action and biochemical and physiological effects are not well understood, it is known to act as a Lewis acid and play a crucial role in various biochemical and physiological processes in the human body. Magnesium, 3-butenylchloro- has advantages and limitations for lab experiments, and there are several future directions for its use in scientific research.
properties
IUPAC Name |
magnesium;but-1-ene;chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7.ClH.Mg/c1-3-4-2;;/h3H,1-2,4H2;1H;/q-1;;+2/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUCQSWROBYLIEG-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[CH2-]CC=C.[Mg+2].[Cl-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClMg |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60464624 |
Source
|
| Record name | Magnesium, 3-butenylchloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60464624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.86 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
56039-93-1 |
Source
|
| Record name | Magnesium, 3-butenylchloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60464624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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